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Compound of Interest

3-Amino-5-bromobenzene-1-
Compound Name: _
sulfonamide

cat. No.: B6591086

An In-Depth Technical Guide to 3-Amino-5-bromobenzene-1-sulfonamide: Synthesis,
Reactivity, and Applications in Drug Discovery

Abstract

3-Amino-5-bromobenzene-1-sulfonamide is a trifunctional aromatic compound that serves
as a versatile building block in medicinal chemistry and materials science. Its unique
substitution pattern, featuring an amine, a bromine atom, and a sulfonamide group, offers three
distinct points for chemical modification. This guide provides a comprehensive technical
overview for researchers and drug development professionals, detailing the compound's
physicochemical properties, a robust synthetic pathway with mechanistic insights, and its vast
potential for creating diverse molecular libraries. We explore its applications as a scaffold for
enzyme inhibitors and discuss key chemical transformations that underpin its utility in the
development of novel therapeutics.

Introduction: A Trifunctional Scaffold for Modern
Medicinal Chemistry

The sulfonamide functional group is a cornerstone of modern pharmacology, forming the basis
for a wide array of drugs, including antibacterial, diuretic, and anti-inflammatory agents.[1][2]
These compounds primarily exert their antibacterial effects by acting as competitive
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antagonists of para-aminobenzoic acid (PABA) in the bacterial folic acid synthesis pathway, a
mechanism that has saved countless lives since their discovery.[3][4]

3-Amino-5-bromobenzene-1-sulfonamide (CAS No. 1261817-84-8) emerges as a
particularly valuable intermediate within this chemical class.[5] It is not an end-product
therapeutic but rather a strategic starting material. The molecule's architecture—an aniline, a
brominated aromatic ring, and a primary sulfonamide—presents a trifecta of reactive sites. This
allows for a modular and strategic approach to drug design, enabling chemists to systematically
explore structure-activity relationships (SAR) by modifying each functional group independently.

[6]

Physicochemical and Safety Profile

A clear understanding of a compound's properties is critical for its effective use in a laboratory

setting.
Property Value Source
CAS Number 1261817-84-8 51171
Molecular Formula CeH7BrN202S [51[7]
Molecular Weight 251.10 g/mol [5]

Room Temperature, Sealed in
Storage _ [51[7]
Dry, Keep in Dark Place

Table 1: Physicochemical Properties of 3-Amino-5-bromobenzene-1-sulfonamide.

From a safety perspective, this compound must be handled with appropriate care, consistent
with its classification.
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Hazard Statement Code Description Source
H302 Harmful if swallowed [7]
H315 Causes skin irritation [7]
H319 Causes serious eye irritation [7]
H332 Harmful if inhaled [7]
H335 May cause respiratory irritation  [7]

Table 2: GHS Hazard Statements.

Synthesis and Mechanistic Considerations

While commercially available from various suppliers, understanding the synthesis of 3-Amino-
5-bromobenzene-1-sulfonamide provides crucial insights into its chemistry and potential
impurities. A logical and efficient synthetic route can be designed starting from the readily
available 1-bromo-3-nitrobenzene.

Retrosynthetic Analysis

A retrosynthetic approach reveals a multi-step pathway that leverages well-established, high-
yielding reactions common in industrial and academic organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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